Cas no 2172257-29-1 (4-bromo-1-(2-ethylbutyl)-1H-imidazole)

• Product Name: 4-bromo-1-(2-ethylbutyl)-1H-imidazole
• CAS No: 2172257-29-1
• MF: C₉H₁₅BrN₂
• MW: 231.132801294327
• CID: 6043827
• PubChem ID: 165590984
• Update Time: 2025-06-14

4-bromo-1-(2-ethylbutyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-(2-ethylbutyl)-1H-imidazole
• 2172257-29-1
• EN300-1613823

• Inchi： 1S/C9H15BrN2/c1-3-8(4-2)5-12-6-9(10)11-7-12/h6-8H,3-5H2,1-2H3
• InChI Key： GVORILQXSXZKGX-UHFFFAOYSA-N
• SMILES： BrC1=CN(C=N1)CC(CC)CC

Computed Properties

• Exact Mass: 230.04186g/mol
• Monoisotopic Mass: 230.04186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.8Ų

Additional information on 4-bromo-1-(2-ethylbutyl)-1H-imidazole

Comprehensive Overview of 4-bromo-1-(2-ethylbutyl)-1H-imidazole (CAS No. 2172257-29-1) and Its Applications

The compound 4-bromo-1-(2-ethylbutyl)-1H-imidazole (CAS No. 2172257-29-1) is a specialized imidazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromine substitution at the 4-position and a 2-ethylbutyl group at the 1-position, makes it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and antifungal agents, aligning with the growing demand for novel therapeutic compounds.

In recent years, the search for imidazole-based compounds has surged due to their versatility in medicinal chemistry. 4-bromo-1-(2-ethylbutyl)-1H-imidazole stands out due to its balanced lipophilicity and electronic properties, which are critical for bioavailability optimization. This compound is often discussed in forums and publications focusing on heterocyclic chemistry and small molecule drug design, addressing common queries like "How does bromine affect imidazole reactivity?" or "What are the applications of 2-ethylbutyl substituents in pharmaceuticals?"

The synthesis of CAS 2172257-29-1 typically involves multi-step organic reactions, including N-alkylation and halogenation, which are topics of interest in academic and industrial labs. Its characterization via NMR spectroscopy and mass spectrometry is well-documented, catering to researchers seeking analytical data for quality control. Notably, the compound’s stability under various pH conditions makes it a candidate for prodrug development, a trending topic in precision medicine.

Beyond pharmaceuticals, 4-bromo-1-(2-ethylbutyl)-1H-imidazole has potential applications in material science, particularly in designing organic semiconductors and ligands for catalysis. Its electron-withdrawing bromine moiety enhances intermolecular interactions, a property leveraged in supramolecular chemistry. These applications resonate with current searches on "imidazoles in green chemistry" and "halogenated compounds for OLEDs," highlighting its cross-disciplinary relevance.

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In summary, 4-bromo-1-(2-ethylbutyl)-1H-imidazole (CAS No. 2172257-29-1) exemplifies the innovation driving modern chemical research. Its adaptability across therapeutics, materials, and catalysis underscores its value, while its well-characterized properties meet the rigor required by peer-reviewed studies. As interest in tailored heterocycles grows, this compound remains a focal point for scientists navigating the intersection of chemistry and technology.